Strigol-type germination stimulants: the C-2′ configuration problem
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A901530B
Abstract
Germination of root parasites of the Scrophulariaceae and the Orobanchaceae is known to be induced by chemicals which are released from the roots of their host plants. An important class of germination stimulants are the strigolactones. Reviewed are (i) the connection of the configuration at C-2′ of the strigolactones and their seed germination potencies, (ii) methods for configurational assignment at C-2′, and (iii) stereocontrol at C-2′ in the synthesis of strigolactones.
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